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Compound of Interest

Compound Name: Mazipredone

Cat. No.: B1676231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mazipredone, with the CAS number 13085-08-0, is a synthetic glucocorticoid and a water-

soluble derivative of prednisolone.[1] Marketed under the brand name Depersolon, it has been

used for its potent anti-inflammatory and anti-allergic properties.[2][3] This technical guide

provides a comprehensive overview of Mazipredone, including its chemical and physical

properties, a proposed synthesis pathway, mechanism of action, and detailed experimental

protocols for its analysis and evaluation.

Chemical and Physical Properties
Mazipredone is a white crystalline powder. Its chemical structure is characterized by the

prednisolone backbone with a 4-methyl-1-piperazinyl group at the C-21 position. This

substitution enhances its water solubility compared to prednisolone.

Table 1: Chemical and Physical Properties of Mazipredone
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Property Value Reference(s)

CAS Number 13085-08-0 [2]

Molecular Formula C₂₆H₃₈N₂O₄ [4]

Molecular Weight 442.60 g/mol [4]

IUPAC Name

(8S,9S,10R,11S,13S,14S,17R)

-11,17-dihydroxy-10,13-

dimethyl-17-[2-(4-

methylpiperazin-1-

yl)acetyl]-7,8,9,11,12,14,15,16-

octahydro-6H-

cyclopenta[a]phenanthren-3-

one

[2]

Synonyms

Depersolone,

Methylpiperazinyl

deoxyprednisolone,

Deoxymethylpiperazinyl

prednisolone

[2]

Appearance White crystalline powder N/A

Solubility Water-soluble [1]

Synthesis Pathway
While specific patents detailing the industrial synthesis of Mazipredone are not readily

available in the public domain, a plausible synthetic route can be proposed based on the

known chemistry of corticosteroids. The synthesis would likely involve the modification of the C-

21 hydroxyl group of prednisolone. A common strategy for such modifications is the

introduction of a good leaving group, such as a mesylate, followed by nucleophilic substitution

with 1-methylpiperazine.
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Stimulate with LPS
(except for control wells)

Incubate for 24 hours

Collect cell culture
supernatant

Measure TNF-α concentration
by ELISA

Analyze data and
determine IC50

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1676231?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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